Cas no 1461707-51-6 (3,3-dimethyl-2-(methylsulfanyl)butanoic acid)

• Product Name: 3,3-dimethyl-2-(methylsulfanyl)butanoic acid
• CAS No: 1461707-51-6
• Molecular Formula: C₇H₁₄O₂S
• Molecular Weight: 162.249861240387
• CID: 4601003
• PubChem ID: 59106153

3,3-dimethyl-2-(methylsulfanyl)butanoic acid Properties

Names and Identifiers

• 3,3-dimethyl-2-(methylsulfanyl)butanoic acid
• Butanoic acid, 3,3-dimethyl-2-(methylthio)-

• InChIKey： AAZGYBWJHDIPMX-UHFFFAOYSA-N
• Inchi： 1S/C7H14O2S/c1-7(2,3)5(10-4)6(8)9/h5H,1-4H3,(H,8,9)
• SMILES： C(O)(=O)C(SC)C(C)(C)C

Computed Properties

• Exact Mass: 162.07145086g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 162.07145086g/mol
• Heavy Atom Count: 10
• Complexity: 126
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 62.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Thia fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Thia fatty acids